Cas no 140230-52-0 (Propanedioic acid, (1-oxooctyl)-, diethyl ester)

• Product Name: Propanedioic acid, (1-oxooctyl)-, diethyl ester
• CAS No: 140230-52-0
• MF: C₁₅H₂₆O₅
• MW: 286.363945484161
• CID: 1293861
• Update Time: 2024-08-04

Propanedioic acid, (1-oxooctyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (1-oxooctyl)-, diethyl ester
• Propanedioic acid, 2-(1-oxooctyl)-, 1,3-diethyl ester

• Inchi： 1S/C15H26O5/c1-4-7-8-9-10-11-12(16)13(14(17)19-5-2)15(18)20-6-3/h13H,4-11H2,1-3H3
• InChI Key： PYEKRQUDANXNRT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(=O)CCCCCCC)C(OCC)=O

Computed Properties

• Exact Mass: 286.17808

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 346.8±22.0 °C(Predicted)
• PSA: 69.67
• pka: 8.87±0.59(Predicted)